Cas no 1261494-70-5 (3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid)
1261494-70-5 structure
Product Name:3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid
CAS No:1261494-70-5
MF:C13H8F3NO2
MW:267.203333854675
CID:2761232
PubChem ID:53223961
Update Time:2025-07-28
3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80687979
- 3-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
- MFCD18318041
- 3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
- 1261494-70-5
- SCHEMBL23354001
- AKOS015157608
- 3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid
-
- Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)11-7-17-6-5-10(11)12(18)19/h1-7H,(H,18,19)
- InChI Key: VALBOCLYCWTLGH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008919-250mg |
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1261494-70-5 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013008919-500mg |
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1261494-70-5 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013008919-1g |
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1261494-70-5 | 97% | 1g |
$1534.70 | 2023-09-03 |
3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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